Cas no 78703-87-4 (4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]-)
78703-87-4 structure
Product Name:4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]-
CAS No:78703-87-4
MF:C15H22N4
MW:258.361982822418
CID:565347
PubChem ID:3061131
Update Time:2025-04-19
4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]-
- 4-N-[2-(diethylamino)ethyl]quinoline-4,6-diamine,hydroxy-[hydroxy(oxo)phosphaniumyl]oxy-oxophosphanium
- 6-Amino-4-((2-(diethylamino)ethyl)amino)quinoline diphosphate
- N4-(2-(Diethylamino)ethyl)quinoline-4,6-diamine
- DTXSID40999964
- SCHEMBL15472862
- Quinoline, 6-amino-4-((2-(diethylamino)ethyl)amino)-, diphosphate
- 4-{[2-(Diethylamino)ethyl]imino}-1,4-dihydroquinolin-6-amine
- 78703-87-4
-
- Inchi: 1S/C15H22N4/c1-3-19(4-2)10-9-18-15-7-8-17-14-6-5-12(16)11-13(14)15/h5-8,11H,3-4,9-10,16H2,1-2H3,(H,17,18)
- InChI Key: TVZOYACUVVGTAD-UHFFFAOYSA-N
- SMILES: N(CC)(CC)CCNC1C=CN=C2C=CC(=CC=12)N
Computed Properties
- Exact Mass: 258.184
- Monoisotopic Mass: 258.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.2Ų
Experimental Properties
- Density: 1.131
- Boiling Point: 454.7°C at 760 mmHg
- Flash Point: 228.8°C
- Refractive Index: 1.646
4,6-Quinolinediamine,N4-[2-(diethylamino)ethyl]- Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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